Cas no 284030-61-1 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester)
![1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester structure](https://www.kuujia.com/scimg/cas/284030-61-1x300.png)
284030-61-1 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
CAS No:284030-61-1
Molecular Formula:C16H14FN3O2
Molecular Weight:299.299666881561
CID:1434629
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
- 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
-
- InChIKey: POEUEIJDOLLSQC-UHFFFAOYSA-N
- Inchi: 1S/C16H14FN3O2/c1-9-5-3-4-6-11(9)20-14-10(16(21)22-2)7-12-15(13(14)17)19-8-18-12/h3-8,20H,1-2H3,(H,18,19)
- SMILES: C1NC2=C(F)C(NC3=CC=CC=C3C)=C(C(OC)=O)C=C2N=1
Computed Properties
- Exact Mass: 299.10712
Experimental Properties
- PSA: 67.01
- Boiling Point: 508.9±50.0 °C(Predicted)
- pka: 10.58±0.30(Predicted)
- Density: 1.363±0.06 g/cm3(Predicted)
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Related Literature
-
Yan Zhao,Teng Zhang,Yatish Patel,Gregory J. Offer Phys. Chem. Chem. Phys., 2018,20, 11378-11385
-
3. Front cover
-
Feiyan Liu,Zhihong Liu,Shuyu Gao,Liyong Zou,Jia Chen RSC Adv., 2018,8, 19034-19040
-
Eleftherios Ferentinos,Dimitrios Maganas,Catherine P. Raptopoulou,Aris Terzis,Vassilis Psycharis,Neil Robertson,Panayotis Kyritsis Dalton Trans., 2011,40, 169-180
-
Mariska de Munnik,Pauline A. Lang,Gareth W. Langley,Tika R. Malla,Anthony Tumber,Christopher J. Schofield,Jürgen Brem Chem. Commun., 2019,55, 10214-10217
-
M. T. Navarro,J. Martínez-Triguero,J. Yu Catal. Sci. Technol., 2016,6, 5856-5863
-
Serap Beşli,Simon J. Coles,David B. Davies,Adem Kılıç,Elif Okutan,Robert A. Shaw,Esra Tanrıverdi Eçik,Gönül Yenilmez Çiftçi Dalton Trans., 2011,40, 4959-4969
284030-61-1 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester) Related Products
- 2461-42-9(a-Naphthyl Glycidyl Ether, 90%)
- 392-56-3(Hexafluorobenzene)
- 3209-71-0(1,2-Oxazole-3-carboxylic acid)
- 372-38-3(1,3,5-Trifluorobenzene)
- 3996-29-0(2-(4-methylphenyl)sulfanylacetic acid)
- 348-52-7(1-Fluoro-2-iodobenzene)
- 471-46-5(Oxamide)
- 2731-73-9(β-Chloro-L-alanine)
- 100-88-9(Cyclamic acid)
- 116-38-1(Edrophonium chloride)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
http://eng.biocuiyuan.com

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/
